N-[2-(benzoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine

• IUPAC Name: 2-[[(E)-2-benzamido-3-(4-methoxyphenyl)prop-2-enoyl]amino]-3-phenylpropanoic acid
• InChI: InChI=1S/C26H24N2O5/c1-33-21-14-12-19(13-15-21)16-22(27-24(29)20-10-6-3-7-11-20)25(30)28-23(26(31)32)17-18-8-4-2-5-9-18/h2-16,23H,17H2,1H3,(H,27,29)(H,28,30)(H,31,32)/b22-16+
• InChI Key: QLSFIVORGCPBGN-CJLVFECKSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C(C(=O)NC(CC2=CC=CC=C2)C(=O)O)NC(=O)C3=CC=CC=C3
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C(\C(=O)NC(CC2=CC=CC=C2)C(=O)O)/NC(=O)C3=CC=CC=C3
• Molecular Formula: C26H24N2O5
• Molecular Weight: 444.5 g/mol

Description

N-[2-(benzoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine, also known as Boc-L-Phe(4-OMe)-Acr-Phg-OH, is a synthetic peptide that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[2-(benzoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine(4-OMe)-Acr-Phg-OH is not fully understood. However, studies have shown that it may act as a proteasome inhibitor, which can lead to the accumulation of misfolded proteins and ultimately induce apoptosis in cancer cells. Additionally, this compound(4-OMe)-Acr-Phg-OH has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
This compound(4-OMe)-Acr-Phg-OH has been shown to have various biochemical and physiological effects. In cancer cells, this compound(4-OMe)-Acr-Phg-OH has been shown to induce apoptosis by inhibiting the proteasome and inducing the accumulation of misfolded proteins. In neurodegenerative diseases, this compound(4-OMe)-Acr-Phg-OH has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of N-[2-(benzoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine(4-OMe)-Acr-Phg-OH is its potential as a therapeutic agent in various fields. Additionally, its synthesis method is relatively straightforward using SPPS techniques. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for N-[2-(benzoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine(4-OMe)-Acr-Phg-OH research. One potential direction is the development of this compound(4-OMe)-Acr-Phg-OH as a therapeutic agent for cancer and neurodegenerative diseases. Additionally, further studies are needed to understand its mechanism of action and to identify potential side effects. Finally, this compound(4-OMe)-Acr-Phg-OH may have potential applications in other fields, such as materials science and nanotechnology, which should be explored in future research.

Synthesis Methods

N-[2-(benzoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine(4-OMe)-Acr-Phg-OH can be synthesized using solid-phase peptide synthesis (SPPS) techniques. The first step involves the attachment of Boc-L-phenylalanine to a solid support resin. The Boc group is then removed, and the 4-methoxyphenyl group is added using a standard Fmoc-chemistry protocol. The acryloyl group is then added, followed by the attachment of the protected phenylglycine residue. Finally, the peptide is cleaved from the resin and deprotected to yield this compound(4-OMe)-Acr-Phg-OH.

Scientific Research Applications

N-[2-(benzoylamino)-3-(4-methoxyphenyl)acryloyl]phenylalanine(4-OMe)-Acr-Phg-OH has been used in various scientific research applications, including drug discovery and development, cancer research, and neurodegenerative disease research. In drug discovery and development, this compound(4-OMe)-Acr-Phg-OH has been used as a lead compound for the development of new drugs due to its potential as a therapeutic agent. In cancer research, this compound(4-OMe)-Acr-Phg-OH has been shown to inhibit the growth of cancer cells by inducing apoptosis. In neurodegenerative disease research, this compound(4-OMe)-Acr-Phg-OH has been shown to have potential as a neuroprotective agent.